Cas no 605658-31-9 (2-Thiophenecarboxylic acid, 3-chloro-5-phenyl-)

• Product Name: 2-Thiophenecarboxylic acid, 3-chloro-5-phenyl-
• CAS No: 605658-31-9
• MF: C₁₁H₇ClO₂S
• MW: 238.690080881119
• CID: 1621194
• PubChem ID: 10900707
• Update Time: 2025-10-31

2-Thiophenecarboxylic acid, 3-chloro-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-chloro-5-phenyl-
• 605658-31-9
• 3-Chloro-5-phenylthiophene-2-carboxylic acid
• 3-Chloro-5-phenylthiophene-2-carboxylicacid

• Inchi： 1S/C11H7ClO2S/c12-8-6-9(15-10(8)11(13)14)7-4-2-1-3-5-7/h1-6H,(H,13,14)
• InChI Key： DJYCNGYSKLXQOJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)SC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 237.98561
• Monoisotopic Mass: 237.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3

Additional information on 2-Thiophenecarboxylic acid, 3-chloro-5-phenyl-

Comprehensive Overview of 2-Thiophenecarboxylic acid, 3-chloro-5-phenyl- (CAS No. 605658-31-9)

2-Thiophenecarboxylic acid, 3-chloro-5-phenyl- (CAS No. 605658-31-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its thiophene backbone and chloro-phenyl substitution, is a key intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of heterocyclic compounds with potential therapeutic applications.

The growing interest in 3-chloro-5-phenyl-2-thiophenecarboxylic acid is driven by its versatility in organic synthesis. Researchers are increasingly exploring its role in catalysis and material science, especially in the design of organic electronic materials. With the rise of green chemistry initiatives, this compound is also being studied for its potential in sustainable synthesis routes, aligning with global trends toward eco-friendly chemical processes.

One of the most frequently asked questions about CAS No. 605658-31-9 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale reactions. Its stability at room temperature further enhances its practicality for industrial applications, such as the production of advanced intermediates for pharmaceuticals.

In the context of drug development, 2-Thiophenecarboxylic acid derivatives have shown promise as enzyme inhibitors and receptor modulators. The 3-chloro-5-phenyl substitution pattern is particularly noteworthy for its potential to enhance binding affinity in target proteins. Recent publications highlight its use in the synthesis of anti-inflammatory and antimicrobial agents, addressing pressing healthcare challenges such as antibiotic resistance.

From a commercial perspective, the demand for 605658-31-9 is rising due to its applicability in high-value chemical synthesis. Suppliers and manufacturers are optimizing production protocols to meet the needs of research institutions and pharmaceutical companies. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to ensure the purity and consistency of this compound, which is critical for regulatory compliance in drug development pipelines.

Another area of interest is the compound's role in material science. Its conjugated system and electron-withdrawing groups make it a candidate for designing organic semiconductors and photovoltaic materials. As renewable energy solutions gain traction, researchers are investigating how thiophene-based molecules like this one can contribute to next-generation solar cells and OLED technologies.

Safety and handling of 3-chloro-5-phenyl-2-thiophenecarboxylic acid are also common topics of inquiry. While it is not classified as a hazardous material, standard laboratory precautions—such as the use of personal protective equipment (PPE)—are recommended during handling. Proper storage conditions, including protection from moisture and light, are essential to maintain its chemical integrity over time.

In summary, 2-Thiophenecarboxylic acid, 3-chloro-5-phenyl- (CAS No. 605658-31-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its structural uniqueness and synthetic versatility position it as a critical component in modern chemical research, addressing both scientific and industrial challenges. As innovation in these fields accelerates, this compound is poised to play an even more prominent role in shaping future technologies.